Cas no 1020992-68-0 (4-Bromo-2-(chloromethyl)-1-fluorobenzene)

4-Bromo-2-(chloromethyl)-1-fluorobenzene structure
1020992-68-0 structure
Product Name:4-Bromo-2-(chloromethyl)-1-fluorobenzene
CAS No:1020992-68-0
MF:C7H5BrClF
MW:223.470003843307
MDL:MFCD11156107
CID:1024577
PubChem ID:43200121
Update Time:2025-04-20

4-Bromo-2-(chloromethyl)-1-fluorobenzene Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-(chloromethyl)-1-fluorobenzene
    • ACMC-209807
    • AK-93633
    • ANW-14645
    • BD231014
    • CTK8A9024
    • KB-240531
    • MolPort-004-410-802
    • SCHEMBL20560539
    • VQB99268
    • 1020992-68-0
    • CS-0443959
    • EN300-303416
    • A896902
    • BS-19206
    • AKOS000261915
    • DTXSID80655714
    • Benzene, 4-bromo-2-(chloromethyl)-1-fluoro-
    • MFCD11156107
    • MDL: MFCD11156107
    • Inchi: 1S/C7H5BrClF/c8-6-1-2-7(10)5(3-6)4-9/h1-3H,4H2
    • InChI Key: JKXAKUDNMINKEU-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(CCl)=C1)F

Computed Properties

  • Exact Mass: 221.92500
  • Monoisotopic Mass: 221.92472g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 3.32700

4-Bromo-2-(chloromethyl)-1-fluorobenzene Pricemore >>

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